Cas no 2228785-76-8 (3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol)

• Product Name: 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol
• CAS No: 2228785-76-8
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6221119
• PubChem ID: 165647315
• Update Time: 2025-10-25

3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol
• 3-[(4-ethylcyclohexyl)methyl]pyrrolidin-3-ol
• EN300-1808738
• 2228785-76-8

• Inchi： 1S/C13H25NO/c1-2-11-3-5-12(6-4-11)9-13(15)7-8-14-10-13/h11-12,14-15H,2-10H2,1H3
• InChI Key： GIYNFERDZSPHHF-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol

Professional Introduction to 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol (CAS No: 2228785-76-8)

3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol, with the CAS number 2228785-76-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a cyclohexyl and pyrrolidine moiety, has garnered attention due to its potential applications in drug discovery and development. The unique combination of functional groups in this compound makes it a promising candidate for further investigation, particularly in the context of novel therapeutic agents.

The compound's structure is characterized by a pyrrolidin-3-ol backbone, which is a cyclic amine derivative with an alcohol functional group at the third position. This particular arrangement of atoms contributes to the molecule's overall reactivity and biological activity. The presence of a 4-ethylcyclohexyl substituent further enhances its complexity, influencing both its physical properties and potential interactions with biological targets.

In recent years, there has been growing interest in the development of new molecules that can modulate biological pathways associated with various diseases. The 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol structure has shown promise in preliminary studies, particularly in terms of its ability to interact with specific enzymes and receptors. This has led to its exploration as a potential lead compound in the synthesis of novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The flexibility provided by the cyclohexyl ring and the presence of multiple functional groups allow for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability makes it an attractive candidate for medicinal chemists seeking to develop new treatments for a range of conditions.

The synthesis of 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol involves several key steps that highlight the expertise required in organic chemistry. The introduction of the cyclohexyl group and the pyrrolidine ring necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for further exploration of its pharmacological properties.

In the realm of drug discovery, computational modeling plays a crucial role in predicting the behavior of new compounds. The use of molecular dynamics simulations and quantum mechanical calculations has allowed researchers to gain insights into how 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol might interact with biological targets. These studies have provided valuable information about its binding affinity and potential side effects, helping to guide the development process.

Preliminary pharmacological studies have indicated that this compound exhibits interesting properties that could make it useful in therapeutic applications. For instance, its ability to modulate certain enzyme activities has been observed in vitro, suggesting potential benefits in treating conditions related to those enzymes. Additionally, its interaction with specific receptors has been explored, revealing possible applications in areas such as central nervous system disorders.

The development of novel drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, the promising initial findings with 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol have generated excitement within the scientific community. Further research is needed to fully understand its potential, but the early results are encouraging enough to warrant continued investigation.

The compound's unique structural features also make it an interesting subject for academic research. Students and researchers studying organic chemistry and pharmacology can benefit from examining its synthesis and properties, gaining insights into how such molecules can be designed and optimized for therapeutic use. This educational aspect adds another layer of value to 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol, beyond its potential as a drug candidate.

In conclusion, 3-(4-ethylcyclohexyl)methylpyrrolidin-3-ol (CAS No: 2228785-76-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a valuable compound for further research and development. As scientists continue to explore its potential applications, this molecule stands out as a beacon of innovation in the quest for new treatments for various diseases.